Cas no 39932-44-0 (25-Hydroxytachysterol)

• Product Name: 25-Hydroxytachysterol
• CAS No: 39932-44-0
• Molecular Formula: C₂₇H₄₄O₂
• Molecular Weight: 401
• CID: 925070
• PubChem ID: 101670588

25-Hydroxytachysterol Properties

Names and Identifiers

• 25-Hydroxytachysterol3
• 25-Hydroxytachysterol 3
• ZEA0QJW0SK
• Q27295392
• 1H-Indene-1-pentanol, 4-((1E)-2-((5S)-5-hydroxy-2-methyl-1-cyclohexen-1-yl)ethenyl)-2,3,3a,6,7,7a-hexahydro-alpha,alpha,epsilon,7a-tetramethyl-, (epsilonR,1R,3aR,7aR)-
• CID 101670588
• IMpurity C of Calcifediol
• (1S)-3-[(E)-2-[(1R,3aR,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Calcifediol EP Impurity C/(6E)-9,10-secocholesta- 5(10),6,8-triene-3β,25-diol
• Calcifediol Impurity 3（Calcifediol EP Impurity C）
• Calcifediol EP Impurity C
• (6E)-9,10-secocholesta-5(10),6,8-triene-3β,25-diol
• 1H-Indene-1-pentanol, 4-[(1E)-2-[(5S)-5-hydroxy-2-methyl-1-cyclohexen-1-yl]ethenyl]-2,3,3a,6,7,7a-hexahydro-α,α,ε,7a-tetramethyl-, (εR,1R,3aR,7aR)-
• 25-Hydroxytachysterol

• InChIKey： UVVWRMXOHIVZBN-RPAZCORHSA-N
• Inchi： 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h9,11-12,20,23-25,28-29H,6-8,10,13-18H2,1-5H3/b12-11+/t20-,23+,24-,25+,27-/m1/s1
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2C(/C=C/C3=C(C)CC[C@@H](C3)O)=CCC[C@]12C

Computed Properties

• Exact Mass: 400.334130642g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 400.334130642g/mol
• Heavy Atom Count: 29
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Boiling Point: 528.8±33.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 221.2±20.0 °C
• pka: 14.84±0.60(Predicted)
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives